Cas no 2172477-92-6 (2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazole-4-amidocyclopropyl}acetic acid)

• Product Name: 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazole-4-amidocyclopropyl}acetic acid
• CAS No: 2172477-92-6
• MF: C₂₅H₂₄N₄O₅
• MW: 460.481865882874
• CID: 6455734
• PubChem ID: 165573552
• Update Time: 2025-06-08

2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazole-4-amidocyclopropyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazole-4-amidocyclopropyl}acetic acid
• 2172477-92-6
• EN300-1565464
• 2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazole-4-amido]cyclopropyl}acetic acid

• Inchi： 1S/C25H24N4O5/c1-29-13-19(23(32)27-25(10-11-25)12-21(30)31)22(28-29)26-24(33)34-14-20-17-8-4-2-6-15(17)16-7-3-5-9-18(16)20/h2-9,13,20H,10-12,14H2,1H3,(H,27,32)(H,30,31)(H,26,28,33)
• InChI Key： QBAYLHPWVPJRIQ-UHFFFAOYSA-N
• SMILES： OC(CC1(CC1)NC(C1=CN(C)N=C1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 460.17466988g/mol
• Monoisotopic Mass: 460.17466988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 123Ų

Additional information on 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazole-4-amidocyclopropyl}acetic acid

2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazole-4-amidocyclopropyl}acetic Acid (CAS No. 2172477-92-6)

2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazole-4-amidocyclopropyl}acetic acid (CAS No. 2172477-92-6) is a complex organic compound with significant potential in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group, a pyrazole ring, and an amidocyclopropyl moiety. These structural elements contribute to its stability and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, such as treatment with piperidine in dimethylformamide (DMF). This property makes 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazole-4-amidocyclopropyl}acetic acid an excellent starting material for the preparation of peptides and peptidomimetics. The presence of the pyrazole ring adds further complexity and functionality to the molecule, as pyrazoles are known for their biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The amidocyclopropyl moiety is another key feature of this compound. Cyclopropane rings are known for their strain energy and reactivity, which can be harnessed in various synthetic transformations. In particular, the amidocyclopropyl group can undergo ring-opening reactions under specific conditions, leading to the formation of new functional groups that can be further modified to create a wide range of derivatives. This versatility makes 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazole-4-amidocyclopropyl}acetic acid a valuable building block in the development of novel pharmaceuticals.

Recent studies have highlighted the potential applications of this compound in drug discovery and development. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazole-4-amidocyclopropyl}acetic acid exhibited potent inhibitory activity against specific enzymes involved in cancer progression. These findings suggest that this compound could serve as a lead structure for the design of new anticancer agents.

In another study, researchers at the University of California, San Francisco, investigated the use of this compound as a scaffold for the development of peptidomimetics with enhanced pharmacological properties. The team found that by modifying the amidocyclopropyl group, they could improve the stability and bioavailability of the resulting molecules, making them more suitable for therapeutic applications. This work underscores the importance of 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazole-4-amidocyclopropyl}acetic acid as a versatile platform for chemical synthesis and drug design.

The synthetic route to 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazole-4-amidocyclopropyl}acetic acid involves several well-established chemical transformations. The synthesis typically begins with the formation of the Fmoc protected amino acid derivative, followed by coupling reactions to introduce the pyrazole and cyclopropyl moieties. Each step requires careful optimization to ensure high yields and purity, making this compound a challenging but rewarding target for synthetic chemists.

In conclusion, 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazole-4-amidocyclopropyl}acetic acid (CAS No. 2172477-92-6) is a multifunctional organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an attractive starting material for the synthesis of bioactive molecules with diverse applications. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.